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Compound Name: C.I. Direct Black 80

Cat. No.: B15555772 Get Quote

A Technical Guide to the Solubility of C.I. Direct
Black 80
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the solubility characteristics of

C.I. Direct Black 80 (C.I. 31600; CAS No. 8003-69-8), a trisazo dye. The information herein is

intended to support research, development, and quality control activities where precise

knowledge of this dye's solubility is critical.

Solubility Profile
C.I. Direct Black 80 is characterized by its solubility in aqueous solutions and general

insolubility in organic solvents.[1][2][3] Its large, linear molecular structure contributes to its

affinity for cellulosic substrates and governs its solubility behavior.[4] The dye presents as a

blue-black powder and forms a blue-black solution when dissolved in water.[3][5]

The solubility of C.I. Direct Black 80 is influenced by factors such as temperature and pH. For

most direct dyes, solubility in water increases significantly with a rise in temperature.[1]

Furthermore, solubility is enhanced in neutral to slightly alkaline conditions (pH > 7) and

reduced in acidic environments, which can lead to aggregation.[1]

The table below summarizes the available quantitative and qualitative solubility data.
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Solvent/Syste
m

Temperature Solubility Classification Source(s)

Water 17.8°C (64°F) 1 - 10 mg/mL Slightly Soluble [1][6][7]

Organic Solvents Ambient Insoluble Insoluble [1][2][3]

Ethanol Ambient Slightly Soluble Slightly Soluble [8]

Concentrated

Sulfuric Acid
Ambient Soluble Soluble [8]

Experimental Protocol: Determination of Water
Solubility
The following methodology outlines a detailed procedure for determining the water solubility of

C.I. Direct Black 80. The protocol is based on the Flask Method, as described in the OECD

Test Guideline 105, which is suitable for substances with solubilities above 10⁻² g/L.[9][10][11]

A surplus amount of the test substance (C.I. Direct Black 80) is agitated in deionized water at

a controlled temperature for a sufficient duration to reach equilibrium. The resulting saturated

solution is then separated from the undissolved solid, and the concentration of the dye in the

clear aqueous phase is determined analytically.

Test Substance: C.I. Direct Black 80 powder

Solvent: Deionized or distilled water

Apparatus:

Analytical balance (accuracy ± 0.1 mg)

Constant temperature water bath or shaker

Glass flasks with stoppers (e.g., 250 mL Erlenmeyer)

Centrifuge capable of >3000 x g
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Syringes and membrane filters (e.g., 0.45 µm pore size)

UV-Visible Spectrophotometer

Volumetric flasks and pipettes

pH meter

Preparation of Standard Solutions:

Prepare a stock solution of C.I. Direct Black 80 (e.g., 1000 mg/L) by accurately weighing

the dye and dissolving it in a known volume of deionized water.[4]

From the stock solution, prepare a series of calibration standards of known lower

concentrations.

Measure the absorbance of each standard at the dye's maximum absorption wavelength

(λmax) using the UV-Vis spectrophotometer to generate a calibration curve.

Equilibration (Saturation):

Add an excess amount of C.I. Direct Black 80 to a flask containing a known volume of

deionized water. The amount should be sufficient to ensure that a solid phase remains

after equilibrium is reached.

Place the flask in a constant temperature shaker or water bath, preferably set to 20 ± 0.5

°C.[9][10]

Agitate the mixture for a period sufficient to reach equilibrium. A preliminary test may be

needed to determine this duration, but 24 to 48 hours is typical.

Phase Separation:

After equilibration, allow the flask to stand in the constant temperature bath for at least 24

hours to permit the settling of undissolved material.

To ensure complete removal of suspended solids, centrifuge an aliquot of the supernatant

at a high speed (e.g., >3000 x g).
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Carefully withdraw a sample from the clear supernatant. For critical applications, filter this

sample through a 0.45 µm membrane filter that does not adsorb the dye.[1]

Analysis:

Measure the absorbance of the clear, saturated filtrate using the UV-Vis

spectrophotometer at the same λmax used for the calibration curve.

If necessary, dilute the sample with a known volume of deionized water to ensure the

absorbance falls within the linear range of the calibration curve.

Calculation:

Using the calibration curve, determine the concentration of C.I. Direct Black 80 in the

filtrate.

If the sample was diluted, multiply the result by the dilution factor to obtain the final

solubility value.

Express the solubility in g/L or mg/mL.

Visualization of Experimental Workflow
The following diagram illustrates the key steps of the flask method for determining the water

solubility of a dye.
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Phase 1: Preparation

Phase 2: Equilibration

Phase 3: Separation

Phase 4: Analysis & Calculation

Prepare Calibration Standards
(UV-Vis Spectrophotometry)

Calculate Concentration
Using Calibration Curve

 Provides
Curve 

Add Excess Dye to Water
in Temperature-Controlled Flask

Agitate Mixture to Reach
Equilibrium (e.g., 24-48h)

Settle Undissolved Solids

Centrifuge Supernatant

Filter Through 0.45 µm Filter

Measure Absorbance of Filtrate
(UV-Vis)

Report Solubility (mg/mL or g/L)

Click to download full resolution via product page

Caption: Workflow for Dye Solubility Determination via the Flask Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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